N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C17H19N3O4S2/c1-2-19-6-7-20(16(23)15(19)22)17(24)18-9-12(21)14-4-3-13(26-14)11-5-8-25-10-11/h3-5,8,10,12,21H,2,6-7,9H2,1H3,(H,18,24)
• InChI Key: JGJHEXIGEWCGPX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC(C2=CC=C(S2)C3=CSC=C3)O
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol
• CAS No.: 2097913-94-3

Description

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C17H19N3O4S2 and its molecular weight is 393.48. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Anxiolytic Agents

Compounds structurally similar to our compound of interest have been explored for their potential in treating mental health disorders such as depression and anxiety. For example, the study on novel 5-HT3 receptor antagonists like 3-ethoxyquinoxalin-2-carboxamides shows significant antidepressant-like activity, highlighting the potential of such compounds in neuropsychopharmacology (Mahesh et al., 2011). Similarly, compounds like adatanserin, with dual serotonin 5-HT(1A) and 5-HT(2) activity, have been evaluated as potential anxiolytic and antidepressant agents (Abou-Gharbia et al., 1999).

Anticancer and Antimicrobial Applications

Structural analogs have shown promise in anticancer and antimicrobial research. For instance, certain N-arylpiperazine-1-carboxamide derivatives have demonstrated potent androgen receptor (AR) antagonist activities, suggesting their usefulness in prostate cancer treatment (Kinoyama et al., 2005). Additionally, new pyridine derivatives exhibit variable and modest antimicrobial activity against bacteria and fungi, indicating their potential in addressing microbial resistance (Patel et al., 2011).

Neuropharmacological and Inflammatory Disease Research

The exploration of compounds for their neuropharmacological effects, including nootropic activity and the inhibition of 5-lipoxygenase, further underscores the diverse applications of these molecules. Such studies suggest the potential of related compounds in enhancing cognitive functions and treating inflammatory diseases (Valenta et al., 1994); (Landwehr et al., 2006).

Chemoselective Synthesis and Drug Development

The chemoselective synthesis of related compounds, as demonstrated in the preparation of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide (HIOC), reveals the chemical versatility and potential pharmaceutical applications of these molecules (Setterholm et al., 2015).